Cas no 2171911-08-1 (1-amino(cyclohexyl)methylcyclooctan-1-ol)

• Product Name: 1-amino(cyclohexyl)methylcyclooctan-1-ol
• CAS No: 2171911-08-1
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5993177
• PubChem ID: 165587765
• Update Time: 2025-06-23

1-amino(cyclohexyl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(cyclohexyl)methylcyclooctan-1-ol
• 1-[amino(cyclohexyl)methyl]cyclooctan-1-ol
• 2171911-08-1
• EN300-1641484

• Inchi： 1S/C15H29NO/c16-14(13-9-5-4-6-10-13)15(17)11-7-2-1-3-8-12-15/h13-14,17H,1-12,16H2
• InChI Key： MJWUIKAJUQWOLU-UHFFFAOYSA-N
• SMILES： OC1(CCCCCCC1)C(C1CCCCC1)N

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(cyclohexyl)methylcyclooctan-1-ol

Introduction to 1-amino(cyclohexyl)methylcyclooctan-1-ol (CAS No: 2171911-08-1)

The compound 1-amino(cyclohexyl)methylcyclooctan-1-ol, with CAS number 2171911-08-1, is a unique organic molecule that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclooctane ring substituted with an amino group and a cyclohexylmethyl group. The presence of both hydroxyl and amino functionalities makes it a versatile compound with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of cyclooctane derivatives in the development of bioactive molecules. The cyclooctane ring, being a strained cyclic structure, often exhibits unique reactivity and can serve as a scaffold for various functional groups. In the case of 2171911-08-08, the substitution pattern at the 1-position with both an amino group and a hydroxyl group introduces additional complexity and functionality to the molecule.

The synthesis of 2amino(cyclohexyl)methylcyclooctan-ol involves multi-step organic reactions, including ring-forming processes and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for pharmacological studies.

In terms of applications, this compound has shown promise in drug discovery. Its amino group can act as a hydrogen bond donor, which is a desirable property in many bioactive molecules. Additionally, the cyclohexylmethyl group provides steric bulk, potentially enhancing molecular interactions with target proteins. Recent computational studies have predicted that this compound may exhibit binding affinity towards certain G-protein coupled receptors (GPCRs), making it a candidate for further exploration in therapeutic areas such as pain management and inflammation.

Beyond its biological applications, 2amino(cyclohexyl)methylcyclooctan-ol has also been investigated for its potential use in polymer chemistry. The hydroxyl group can participate in polymerization reactions, leading to the formation of novel materials with tailored mechanical properties. For example, recent research has demonstrated that this compound can serve as a monomer for synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials science.

The study of 2amino(cyclohexyl)methylcyclooctan-ol has also contributed to our understanding of stereochemistry and conformational analysis. The molecule's rigid structure imposes specific spatial arrangements on its substituents, which can influence its reactivity and interactions with other molecules. Advanced computational techniques, such as molecular dynamics simulations, have been employed to elucidate these effects, providing valuable insights for future research.

In conclusion, 2amino(cyclohexyl)methylcyclooctan-ol, CAS No: 2amino(cyclohexyl)methylcyclooctan-ol, is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in the advancement of science and technology.